Cas no 2228698-38-0 (methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228698-38-0
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5804499
• PubChem ID: 165736675
• Update Time: 2025-06-12

methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1739679
• methyl 4-[1-(2-aminoethyl)cyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2228698-38-0

• Inchi： 1S/C11H17N3O2/c1-14-7-8(9(13-14)10(15)16-2)11(3-4-11)5-6-12/h7H,3-6,12H2,1-2H3
• InChI Key： WQGBTWRVYLZMTM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)C1(CCN)CC1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-1-(2-Aminoethyl)Cyclopropyl-1-Methyl-1H-Pyrazole-3-Carboxylate: An Emerging Compound in Medicinal Chemistry

Methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228698-38-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of a cyclopropyl group and an aminoethyl substituent in the structure adds to its complexity and potential for modulating various biological pathways.

The molecular structure of methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring with a methyl group at the 1-position, a cyclopropyl group at the 4-position, and an aminoethyl substituent attached to the cyclopropyl ring. The ester functionality at the 3-position of the pyrazole ring further enhances its chemical reactivity and biological activity. This combination of functional groups provides a unique scaffold that can be exploited for the development of new therapeutic agents.

Recent studies have highlighted the potential of methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Institutes of Health have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The unique structure of the compound allows it to interact with multiple targets, making it a versatile candidate for cancer therapy.

The pharmacokinetic properties of methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its development as a therapeutic agent. The ester functionality at the 3-position of the pyrazole ring plays a crucial role in modulating its metabolic stability and distribution in vivo.

Furthermore, methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate has been evaluated for its safety and toxicity profiles. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings are encouraging and support further clinical development.

The potential applications of methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and inhibit neuroinflammation, which are key factors in the progression of these diseases.

In conclusion, methyl 4-1-(2-aminoethyl)cyclopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228698-38-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.